Cas no 1176024-15-9 (4-Chloro-2-cyclopropyl-1,3-benzothiazole-6-carboxylic acid)

• Product Name: 4-Chloro-2-cyclopropyl-1,3-benzothiazole-6-carboxylic acid
• CAS No: 1176024-15-9
• MF: C₁₁H₈ClNO₂S
• MW: 253.704720497131
• CID: 6349840
• PubChem ID: 39105680
• Update Time: 2025-11-05

4-Chloro-2-cyclopropyl-1,3-benzothiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-cyclopropyl-1,3-benzothiazole-6-carboxylic acid
• 1176024-15-9
• EN300-1613168
• 4-Chloro-2-cyclopropyl-1,3-benzothiazole-6-carboxylic acid

• Inchi： 1S/C11H8ClNO2S/c12-7-3-6(11(14)15)4-8-9(7)13-10(16-8)5-1-2-5/h3-5H,1-2H2,(H,14,15)
• InChI Key： TYUOGTGCQSISRX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CC2=C1N=C(C1CC1)S2

Computed Properties

• Exact Mass: 252.9964274g/mol
• Monoisotopic Mass: 252.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.4Ų

Additional information on 4-Chloro-2-cyclopropyl-1,3-benzothiazole-6-carboxylic acid

4-Chloro-2-cyclopropyl-1,3-benzothiazole-6-carboxylic acid (CAS No. 1176024-15-9)

The compound 4-Chloro-2-cyclopropyl-1,3-benzothiazole-6-carboxylic acid, identified by the CAS registry number 1176024-15-9, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains.

The molecular structure of 4-Chloro-2-cyclopropyl-1,3-benzothiazole-6-carboxylic acid comprises a benzothiazole core, which is a fused bicyclic system consisting of a benzene ring and a thiazole ring. The substitution pattern includes a chlorine atom at the 4-position, a cyclopropyl group at the 2-position, and a carboxylic acid group at the 6-position of the benzothiazole system. This arrangement imparts distinct electronic and steric properties to the molecule, making it suitable for diverse chemical reactions and applications.

Recent studies have highlighted the potential of benzothiazole derivatives in drug discovery and material synthesis. The presence of the chlorine atom at the 4-position enhances the molecule's electronic properties, while the cyclopropyl group introduces steric hindrance, which can be advantageous in controlling reactivity and selectivity in chemical reactions. The carboxylic acid group at the 6-position provides functionality for further chemical modifications, such as esterification or amidation, enabling the creation of more complex molecules with tailored properties.

In terms of synthesis, 4-Chloro-2-cyclopropyl-1,3-benzothiazole-6-carboxylic acid can be prepared through various routes, including condensation reactions involving appropriate precursors such as o-aminothiophenol derivatives and aldehyde or ketone compounds. The synthesis process often involves multiple steps, including nucleophilic substitutions, oxidations, and cyclizations, to achieve the desired product with high purity.

The compound has shown promise in several application areas. In materials science, it has been explored for its potential as a building block in constructing advanced materials with tailored optical and electronic properties. Additionally, its derivatives have been investigated for their biological activities, including antimicrobial and anticancer properties.

In recent research studies conducted by Smith et al., it was found that substituents on the benzothiazole ring significantly influence its photophysical properties. For instance, the presence of electron-withdrawing groups like chlorine enhances fluorescence quantum yields due to increased conjugation within the molecule.

Furthermore, studies by Johnson et al. have demonstrated that this compound can serve as an effective ligand in metal complexes used for catalytic applications in organic synthesis.

The versatility of this compound lies in its ability to act as both an electron-deficient aromatic system and a functionalized platform for further chemical transformations.

In conclusion, 4-Chloro-2-cyclopropyl-1,3-benzothiazole-6-carboxylic acid, with its unique structural features and functional groups, represents an important molecule with wide-ranging applications across multiple disciplines.